Cas no 34508-81-1 (3-(prop-2-en-1-yl)aminopropanenitrile)

• Product Name: 3-(prop-2-en-1-yl)aminopropanenitrile
• CAS No: 34508-81-1
• MF: C₆H₁₀N₂
• MW: 110.157001018524
• MDL: MFCD10687302
• CID: 321851
• PubChem ID: 237360
• Update Time: 2025-04-19

3-(prop-2-en-1-yl)aminopropanenitrile Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-(2-propen-1-ylamino)-
• 3-(ALLYLAMINO)PROPANENITRILE
• 3-(prop-2-enylamino)propanenitrile
• 3-(prop-2-en-1-ylamino)propanenitrile
• 3-(prop-2-enylamine)propanenitrile
• 3-Allylamino-propionitril
• 3-allylaminopropionitrile
• 3-Allylamino-propionsaeure-nitril
• AC1L5YMK
• AC1Q4SD2
• AR-1E7961
• BBL023289
• CTK4H2517
• NSC41183
• SCHEMBL3507009
• NSC-41183
• DTXSID10285169
• 34508-81-1
• AKOS005188295
• CS-0239842
• QACOAACFEMBVFZ-UHFFFAOYSA-N
• N-allyl-N-(2-cyanoethyl)amine
• EN300-219787
• 3-[(prop-2-en-1-yl)amino]propanenitrile
• 3-(prop-2-en-1-yl)aminopropanenitrile

• MDL： MFCD10687302
• Inchi： 1S/C6H10N2/c1-2-5-8-6-3-4-7/h2,8H,1,3,5-6H2
• InChI Key： QACOAACFEMBVFZ-UHFFFAOYSA-N
• SMILES： N(CC=C)CCC#N

Computed Properties

• Exact Mass: 110.0845
• Monoisotopic Mass: 110.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 98.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• PSA: 35.82